Cas no 1803755-44-3 (2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde)

• Product Name: 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde
• CAS No: 1803755-44-3
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4973156
• Update Time: 2025-10-29

2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c11-10-2-1-7(3-8(10)6-13)4-9(14)5-12/h1-3,6H,4-5H2
• InChI Key： AZIGAOJRPRVJQZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C=O)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde

Comprehensive Overview of 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1803755-44-3)

2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1803755-44-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material synthesis. This compound, characterized by its unique bromo and chloro functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its molecular structure, featuring an aldehyde moiety and a ketone group, makes it a versatile building block for various chemical transformations.

In recent years, the demand for 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde has surged due to its applications in the development of novel pharmaceutical intermediates and biologically active compounds. Researchers are particularly interested in its potential role in creating small-molecule inhibitors and ligands for drug discovery. The compound's ability to undergo selective reactions, such as nucleophilic substitution and condensation reactions, further enhances its utility in synthetic chemistry.

One of the most frequently searched topics related to this compound is its synthetic route and optimization strategies. Chemists often inquire about the best practices for its preparation, including the use of catalysts and reaction conditions to improve yield and purity. Additionally, the compound's stability under various storage conditions is a common concern among industrial users, as it can impact the scalability of production processes.

The 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde also finds applications in the field of agrochemicals, where it is used to develop herbicides and pesticides with enhanced efficacy. Its structural features allow for the design of molecules that target specific pathways in pests, reducing environmental impact. This aligns with the growing trend of sustainable agriculture and the search for eco-friendly alternatives in crop protection.

Another area of interest is the compound's role in material science. Its incorporation into polymers and coating materials has been explored to achieve desired properties such as thermal stability and chemical resistance. This has led to its use in high-performance applications, including electronic components and advanced composites.

From a regulatory perspective, 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde is subject to standard safety and handling protocols. While it is not classified as a hazardous material, proper laboratory practices are recommended to ensure safe usage. This includes the use of personal protective equipment (PPE) and adherence to waste disposal guidelines.

In conclusion, 2-Bromo-5-(3-chloro-2-oxopropyl)benzaldehyde (CAS No. 1803755-44-3) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties and versatility make it a valuable asset in research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative solutions for global challenges.